Cas no 2228803-47-0 (2-4-fluoro-2-(trifluoromethyl)phenoxyacetic acid)

• Product Name: 2-4-fluoro-2-(trifluoromethyl)phenoxyacetic acid
• CAS No: 2228803-47-0
• MF: C₉H₆F₄O₃
• MW: 238.135756969452
• CID: 5877751
• PubChem ID: 138985903
• Update Time: 2025-10-24

2-4-fluoro-2-(trifluoromethyl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-Fluoro-2-(trifluoromethyl)phenoxy]acetic acid
• Acetic acid, 2-[4-fluoro-2-(trifluoromethyl)phenoxy]-
• 2-4-fluoro-2-(trifluoromethyl)phenoxyacetic acid
• EN300-1947920
• A1-17759
• 2228803-47-0
• 2-(4-Fluoro-2-(trifluoromethyl)phenoxy)acetic acid

• Inchi： 1S/C9H6F4O3/c10-5-1-2-7(16-4-8(14)15)6(3-5)9(11,12)13/h1-3H,4H2,(H,14,15)
• InChI Key： VRXMYEGHXNQRKV-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=C(F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 238.02530670g/mol
• Monoisotopic Mass: 238.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.467±0.06 g/cm3(Predicted)
• Boiling Point: 302.8±42.0 °C(Predicted)
• pka: 2.96±0.10(Predicted)

Additional information on 2-4-fluoro-2-(trifluoromethyl)phenoxyacetic acid

2-4-Fluoro-2-(Trifluoromethyl)Phenoxyacetic Acid (CAS No 2228803-47-0): A Comprehensive Overview

The compound 2-4-fluoro-2-(trifluoromethyl)phenoxyacetic acid (CAS No 2228803-47-0) is a highly specialized chemical entity with significant applications in various fields, particularly in agriculture and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential biological activities. In this article, we delve into the latest research findings, structural characteristics, and functional applications of this compound.

Structural Insights and Synthesis

The molecular structure of 2-4-fluoro-2-(trifluoromethyl)phenoxyacetic acid is characterized by a phenoxy group substituted with fluorine and trifluoromethyl groups, attached to an acetic acid moiety. The presence of multiple fluorine atoms imparts unique electronic properties, making it a valuable molecule for various chemical reactions. Recent studies have explored novel synthetic pathways to optimize the production of this compound, focusing on enhancing yield and reducing environmental impact.

Biological Activity and Applications

Research has demonstrated that 2-4-fluoro-2-(trifluoromethyl)phenoxyacetic acid exhibits potent biological activity, particularly as a herbicide. Its ability to inhibit specific enzymes involved in plant growth makes it an effective tool in agricultural pest control. Moreover, ongoing studies are investigating its potential as a precursor for pharmaceutical compounds, highlighting its versatility in different industries.

Latest Research Developments

Recent advancements in computational chemistry have enabled detailed molecular modeling of CAS No 2228803-47-0, providing insights into its interaction with biological targets. These studies have revealed promising results in terms of selectivity and efficacy, paving the way for new applications in medicine and agriculture.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of CAS No 2228803-47-0 is crucial. Recent research has focused on its degradation pathways and potential ecological effects. Results indicate that under certain conditions, the compound can degrade efficiently, reducing its environmental footprint.

Conclusion

In conclusion, CAS No 2228803-47-0, or fluoro-trifluoromethyl phenoxyacetic acid, stands out as a versatile compound with significant potential across multiple domains. By leveraging cutting-edge research and innovative synthesis techniques, this compound continues to play a pivotal role in advancing both agricultural practices and pharmaceutical development.